Cas no 1261493-58-6 (3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261493-58-6
• MF: C₁₁H₈Cl₃N₃
• MW: 288.560318946838
• CID: 4929488
• Update Time: 2025-10-29

3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H8Cl3N3/c12-7-2-9(14)8(13)1-5(7)6-3-17-4-10(15)11(6)16/h1-4H,15H2,(H2,16,17)
• InChI Key： PBWBDIVHHKONOD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC=C(C=1N)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 3
• Topological Polar Surface Area: 64.9

Additional information on 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine

Professional Introduction to 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261493-58-6)

3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine, a compound with the chemical formula C₈H₅Cl₃N₄, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple amino groups and a trichlorophenyl substituent makes it a versatile scaffold for designing novel therapeutic agents. This introduction aims to provide an in-depth exploration of this compound, highlighting its chemical characteristics, synthetic pathways, and recent advancements in its application.

The molecular structure of 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine features a pyridine core substituted with three chlorine atoms at the 2, 4, and 5 positions, along with two amino groups at the 3 and 4 positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The trichlorophenyl group enhances the lipophilicity of the compound while also providing sites for further chemical modifications.

In terms of synthesis, 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine can be prepared through various routes. One common method involves the condensation of 2,4,5-trichlorobenzaldehyde with guanidine hydrochloride in the presence of a base catalyst. This reaction typically proceeds under reflux conditions in an appropriate solvent such as ethanol or dimethylformamide (DMF). Another approach involves the nucleophilic substitution of a halogenated pyridine derivative with an amine source.

Recent research has highlighted the potential of 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine as a key intermediate in the synthesis of biologically active compounds. Its structural features make it a valuable building block for designing molecules that interact with specific biological targets. For instance, studies have demonstrated its utility in developing kinase inhibitors and other small-molecule drugs that modulate cellular signaling pathways.

The compound's dual functionality—amino groups and chlorinated aromatic ring—provides multiple sites for chemical modification. This allows researchers to tailor the properties of derivatives for specific applications. For example, introduction of additional functional groups such as carboxylic acids or thiols can enhance binding affinity to biological targets or improve pharmacokinetic profiles.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine. Molecular modeling techniques have been employed to predict the binding modes of these derivatives to target proteins. These studies have provided insights into how structural modifications can optimize potency and selectivity.

In drug discovery pipelines, 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine has been explored as a lead compound for several therapeutic areas. Notably, its scaffold has been investigated for potential applications in oncology and immunology. Preclinical studies have shown promising results with derivatives that exhibit inhibitory activity against various kinases involved in cancer progression.

The compound's ability to undergo further functionalization also makes it useful in material science applications beyond pharmaceuticals. For instance, its incorporation into polymers or coatings can impart specific properties such as enhanced thermal stability or biodegradability.

The synthesis and application of 3,4-Diamino-5-(2,4,5-trichlorophenyl)pyridine continue to be an area of active research. Ongoing studies aim to develop more efficient synthetic routes and explore new derivatives with improved pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments.

In conclusion, 3, 4-Diamino- 5( 2, 4, 5-trichlorophenyl) pyridine(CAS No. 1261493-58-6) represents a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an invaluable tool for designing novel therapeutic agents across multiple disease areas.